Cas no 1956341-27-7 (ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate)

• Product Name: ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate
• CAS No: 1956341-27-7
• MF: C₂₀H₂₇N₃O₄
• MW: 373.446085214615
• CID: 5163031
• Update Time: 2025-07-18

ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(1-(tert-butoxycarbonyl)piperidin-4-yl)-1H-benzo[d]imidazole-2-carboxylate
• ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate

• Inchi： 1S/C20H27N3O4/c1-5-26-18(24)17-21-15-7-6-14(12-16(15)22-17)13-8-10-23(11-9-13)19(25)27-20(2,3)4/h6-7,12-13H,5,8-11H2,1-4H3,(H,21,22)
• InChI Key： HYMKJLZRDUHTPV-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)NC2=CC(C3CCN(C(OC(C)(C)C)=O)CC3)=CC=C2N=1

Additional information on ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate

Introduction to Ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate (CAS No. 1956341-27-7)

Ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate (CAS No. 1956341-27-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzodiazepines, which are widely studied for their anxiolytic, sedative, and muscle relaxant properties. The unique structural features of this compound, particularly the presence of a tert-butoxycarbonyl (Boc) protecting group and the ethyl ester functionality, make it a valuable intermediate in the synthesis of various pharmaceuticals.

The molecular structure of ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate is characterized by a benzodiazepine core, which is a seven-membered ring fused with a benzene ring. This core structure is crucial for the compound's biological activity. The piperidine ring, substituted at the 4-position with a Boc group, provides additional stability and functional versatility. The ethyl ester group at the 2-position of the benzodiazepine ring further enhances the compound's solubility and reactivity in various synthetic transformations.

Recent research has focused on the synthesis and biological evaluation of compounds similar to ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate. A study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a lead molecule for the development of novel anxiolytic agents. The researchers demonstrated that the Boc protecting group can be selectively removed under mild conditions, allowing for further functionalization and optimization of the molecule.

In another study, scientists investigated the pharmacokinetic properties of ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate. The results showed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug reaches its target site in sufficient concentrations and remains active for an extended period.

The therapeutic potential of ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate has also been explored in preclinical studies. Animal models have been used to evaluate its efficacy in reducing anxiety and stress-related behaviors. The findings indicate that this compound effectively modulates GABAergic neurotransmission, which is a key mechanism underlying its anxiolytic effects.

Beyond its potential as an anxiolytic agent, ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate has shown promise in other therapeutic areas. For instance, it has been investigated for its neuroprotective properties in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier and target specific receptors makes it a candidate for further development in these fields.

The synthesis of ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate typically involves several steps. One common approach is to start with a commercially available piperidine derivative and introduce the Boc protecting group through a reaction with di(tert-butyl) dicarbonate (Boc₂O). The resulting protected piperidine can then be coupled with an appropriate benzodiazepine precursor using standard coupling reactions such as those mediated by coupling reagents like HATU or EDC·HCl.

The final step involves esterification with ethyl alcohol to form the ethyl ester functionality. This process can be optimized using various reaction conditions to achieve high yields and purity levels. The overall synthetic route is designed to be scalable and suitable for industrial production.

In conclusion, ethyl 5-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-1H-1,3-benzodiazole-2-carboxylate (CAS No. 1956341-27-7) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies continue to explore its full range of applications and optimize its synthetic pathways for commercial use.